Cas no 139610-22-3 (Prelaureatin)

Prelaureatin structure
Prelaureatin structure
Product Name:Prelaureatin
CAS No:139610-22-3
MF:C15H21BrO2
MW:313.230044126511
CID:211754
Update Time:2024-03-01

Prelaureatin Chemical and Physical Properties

Names and Identifiers

    • 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-yn-1-yl-,(2S,3S,8R)-
    • (+)-Prelaureatin
    • 2H-Oxocin-3-ol,8-(1-bromopropyl)-3,4,7,8-tetrahydro-2-(2-penten-4-ynyl)-, [2S-[2a(Z),3a,8b(R*)]]-
    • 2H-Oxocin-3-ol,8-[(1S)-1-bromopropyl]-3,4,7,8-tetrahydro-2-(2Z)-2-penten-4-ynyl-, (2S,3S,8R)-(9CI)
    • Prelaureatin
    • 139610-22-3
    • Inchi: 1S/C15H21BrO2/c1-3-5-6-11-15-13(17)9-7-8-10-14(18-15)12(16)4-2/h1,5-8,12-15,17H,4,9-11H2,2H3/b6-5-,8-7-/t12-,13-,14+,15-/m0/s1
    • InChI Key: OHHPIXHKUDAQAW-WVZXMNBZSA-N
    • SMILES: Br[C@@H](CC)[C@H]1CC=CC[C@@H]([C@H](C/C=C\C#C)O1)O |c:6|

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Topological Polar Surface Area: 29.5
  • XLogP3: 3.125
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